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Compound Name: 2-lodobenzohydrazide
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Abstract

2-lodobenzohydrazide, a halogenated derivative of benzohydrazide, serves as a crucial
building block in the synthesis of various heterocyclic compounds with significant therapeutic
potential. While its direct biological activities are not extensively documented, its role as a
precursor for novel antimicrobial and anticancer agents is of considerable interest in medicinal
chemistry. This technical guide provides a comprehensive overview of the discovery, synthesis,
and physicochemical properties of 2-lodobenzohydrazide, along with detailed experimental
protocols and a look into the biological activities of its derivatives.

Introduction and Historical Context

The history of 2-lodobenzohydrazide is intrinsically linked to the broader exploration of
hydrazide compounds in medicinal chemistry. A pivotal moment in this field was the discovery
of the antitubercular activity of isoniazid (isonicotinic acid hydrazide) in the early 1950s. This
breakthrough catalyzed extensive research into the synthesis and biological evaluation of a
wide array of hydrazide derivatives, including those of benzoic acid.

While the precise first synthesis of 2-lodobenzohydrazide is not readily available in seminal,
standalone publications, its preparation falls under the general and well-established methods
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for synthesizing benzohydrazides. These methods have been refined over the years, including
the application of microwave-assisted synthesis to enhance reaction efficiency. The primary
importance of 2-lodobenzohydrazide lies in its utility as a versatile starting material for
creating more complex molecules with potential therapeutic applications.

Physicochemical Properties

A summary of the key physicochemical properties of 2-lodobenzohydrazide is presented in
the table below.

Property Value Reference
CAS Number 31822-03-4 [1]
Molecular Formula C7H7IN20 [1]
Molecular Weight 262.05 g/mol [1]
Melting Point 144-145 °C
White to off-white crystalline
Appearance _
solid
- Soluble in polar organic
Solubility

solvents

Synthesis of 2-lodobenzohydrazide

The synthesis of 2-lodobenzohydrazide is typically achieved through a two-step process
starting from 2-iodobenzoic acid. The first step involves the esterification of the carboxylic acid,
followed by hydrazinolysis of the resulting ester.

Synthesis Workflow
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Step 1: Esterification

Step 2: Hydrazinolysis

Methanol, Hydrazine Hydrate,

2-lodobenzoic Acid Sulfuric Acid (cat.) =( Methyl 2-lodobenzoate ) Ethanol 2-lodobenzohydrazide

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Apoptotic Stimulus

[ Hydrazide Derivative ]

Apoptoticv Pathways

1 Bax/Bcl-2 ratio

Mitochondrion

Al

( Cytochrome c release )

Procaspase-9

Caspase-9

Procaspase-3

A

( Caspase-3 (Executioner Caspase) )

Apoptosis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1297923?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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